5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H9BrClNOS/c1-7-2-3-8(6-9(7)14)15-12(16)10-4-5-11(13)17-10/h2-6H,1H3,(H,15,16)
• InChI Key: DFMBUJKAEYXJMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(S2)Br)Cl
• Molecular Formula: C12H9BrClNOS
• Molecular Weight: 330.63 g/mol

Description

5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide is an organic compound with a complex structure that includes bromine, chlorine, and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide typically involves the reaction of 5-bromo-2-thiophenecarboxylic acid with 3-chloro-4-methylaniline. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve refluxing the reactants in an appropriate solvent like dichloromethane or tetrahydrofuran (THF) for several hours.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms in the compound can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides or sulfones, while reduction reactions can lead to the formation of thiol derivatives.

Coupling Reactions: The compound can participate in coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Such as amines or thiols for substitution reactions.

Oxidizing Agents: Such as hydrogen peroxide or m-chloroperbenzoic acid for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-N-(3-chloro-4-methylphenyl)pyridine-2-carboxamide
• 2-bromo-N-(3-chloro-4-methylphenyl)benzamide

Uniqueness

Compared to similar compounds, 5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide is unique due to the presence of the thiophene ring, which imparts distinct chemical properties and reactivity. This uniqueness makes it a valuable compound for various research applications and potential therapeutic uses.